N,N-dimethyl-1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonamide

• Molecular Formula: C9H18N2O4S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: N,N-dimethyl-1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonamide
• InChI: InChI=1S/C9H18N2O4S/c1-10(2)16(12,13)11-5-3-9(4-6-11)14-7-8-15-9/h3-8H2,1-2H3
• InChI Key: LNOBNMFTMSRUAA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC2(CC1)OCCO2

Description

N,N-dimethyl-1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonamide is a useful research compound. Its molecular formula is C9H18N2O4S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,4-dioxa-8-azaspiro[4,5]decane (5.0 g, 35 mmol) in THF (25 mL) was added triethylamine (5 mL, 36 mmol) followed by N,N-dimethylsulfamoyl chloride (3.7 mL, 35 mmol). The resulting white mixture was stirred at room temperature for 1 h. The solids were removed by filtration and the solution was concentrated to give the title compound as a white solid (8.7 g, 100% yield). 1H NMR (300 MHz, CDCl3) δ: 3.93 (4H, s), 3.35 (4H, t, J=5.8 Hz), 2.78 (6H, s), 1.73 (4H, t, J=5.8 Hz). LCMS (M+H) calcd for C9H19N2O4S: 251.10; found: 251.24.